Cas no 22106-39-4 (1-(3-methoxy-4-nitrophenyl)-1-ethanone)
1-(3-Methoxy-4-nitrophenyl)-1-ethanone is a nitrated aromatic ketone compound characterized by its methoxy and nitro functional groups at the 3- and 4-positions of the phenyl ring, respectively. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in pharmaceutical and fine chemical applications. The electron-withdrawing nitro group enhances electrophilic substitution potential, while the methoxy group contributes to solubility and stability. Its well-defined molecular framework allows for precise modifications in multi-step syntheses. The compound is typically handled under controlled conditions due to its sensitivity to light and heat. Analytical methods such as HPLC and NMR confirm its high purity, making it a reliable reagent for research and industrial processes.
22106-39-4 structure
Product Name:1-(3-methoxy-4-nitrophenyl)-1-ethanone
CAS No:22106-39-4
MF:C9H9NO4
MW:195.172062635422
MDL:MFCD00075788
CID:252318
PubChem ID:11679990
Update Time:2025-10-22
1-(3-methoxy-4-nitrophenyl)-1-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Methoxy-4-nitrophenyl)ethanone
- 1-(3-Methoxy-4-nitrophenyl)-1-ethanone
- 3'-METHOXY-4'-NITROACETOPHENONE
- Ethanone,1-(3-methoxy-4-nitrophenyl)-
- 1-(3-methoxy-4-nitro-phenyl)ethanone
- 3-Methoxy-4-nitro-acetophenon
- 3-methoxy-4-nitroacetophenone
- 4-Acetyl-2-methoxynitrobenzene
- 4-Nitro-3-methoxyacetophenon
- 5-Acetyl-2-nitroanisole
- methoxynitrophenylethanone
- 1-(3-methoxy-4-nitrophenyl)ethan-1-one
- QGZZCBCLSMAVSE-UHFFFAOYSA-N
- 3'-Methoxy-4'-nitro-acetophenone
- 1-acetyl-3-methoxy-4-nitrobenzene
- S
- A815929
- CS-0159912
- DTXSID10470492
- AMY14403
- 22106-39-4
- EN300-1841516
- JS-119C
- SCHEMBL2946181
- H10420
- FT-0638188
- J-503154
- MFCD00075788
- AKOS005073025
- DB-045796
- 1-(3-methoxy-4-nitrophenyl)-1-ethanone
-
- MDL: MFCD00075788
- Inchi: 1S/C9H9NO4/c1-6(11)7-3-4-8(10(12)13)9(5-7)14-2/h3-5H,1-2H3
- InChI Key: QGZZCBCLSMAVSE-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(C)=O)C=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 195.05300
- Monoisotopic Mass: 195.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1
- XLogP3: 1.4
Experimental Properties
- Melting Point: 71-73°C
- PSA: 72.12000
- LogP: 2.32920
1-(3-methoxy-4-nitrophenyl)-1-ethanone Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- HazardClass:IRRITANT
1-(3-methoxy-4-nitrophenyl)-1-ethanone Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3-methoxy-4-nitrophenyl)-1-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M266673-50mg |
1-(3-methoxy-4-nitrophenyl)-1-ethanone |
22106-39-4 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M266673-100mg |
1-(3-methoxy-4-nitrophenyl)-1-ethanone |
22106-39-4 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M266673-500mg |
1-(3-methoxy-4-nitrophenyl)-1-ethanone |
22106-39-4 | 500mg |
$ 275.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M908587-250mg |
1-(3-methoxy-4-nitrophenyl)ethanone |
22106-39-4 | 98% | 250mg |
¥592.20 | 2022-01-10 | |
| Apollo Scientific | OR14436-250mg |
3'-Methoxy-4'-nitroacetophenone |
22106-39-4 | 250mg |
£21.00 | 2025-02-19 | ||
| Apollo Scientific | OR14436-1g |
3'-Methoxy-4'-nitroacetophenone |
22106-39-4 | 1g |
£67.00 | 2025-02-19 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M908587-1g |
1-(3-methoxy-4-nitrophenyl)ethanone |
22106-39-4 | 98% | 1g |
¥1,780.20 | 2022-01-10 | |
| Fluorochem | 218250-250mg |
1-(3-Methoxy-4-nitrophenyl)ethanone |
22106-39-4 | 95% | 250mg |
£122.00 | 2022-03-01 | |
| Fluorochem | 218250-1g |
1-(3-Methoxy-4-nitrophenyl)ethanone |
22106-39-4 | 95% | 1g |
£304.00 | 2022-03-01 | |
| Fluorochem | 218250-5g |
1-(3-Methoxy-4-nitrophenyl)ethanone |
22106-39-4 | 95% | 5g |
£911.00 | 2022-03-01 |
1-(3-methoxy-4-nitrophenyl)-1-ethanone Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
22106-39-4 (1-(3-methoxy-4-nitrophenyl)-1-ethanone) Related Products
- 6277-38-9(4-Methoxy-3-nitroacetophenone)
- 89942-63-2(1-(3-hydroxy-4-nitro-phenyl)ethanone)
- 80410-57-7(3-Methoxy-4-nitrobenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk